Cas no 5959-52-4 (3-Amino-2-naphthoic acid)

• Product Name: 3-Amino-2-naphthoic acid
• CAS No: 5959-52-4
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD00004115
• CID: 46287
• PubChem ID: 22244
• Update Time: 2025-05-22

3-Amino-2-naphthoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-naphthoic acid
• 2-AMINO-3-NAPHTHOIC ACID
• 3-aminonaphthalene-2-carboxylic acid
• β-Naphthylamine-3-ca
• β-Naphthylamine-3-carboxylic Acid
• 2-Naphthoicacid, 3-amino- (6CI,7CI,8CI)
• 2-Amino-3-carboxynaphthalene
• 2-Aminonaphthalene-3-carboxylic acid
• 3-Amino-2-naphthalenecarboxylicacid
• NSC 37061
• b-Naphthylamine-3-carboxylic acid
• 2-Amino-3-naphthoicacid
• 3-amino-2-napthoic acid
• cis-3-HEXENYLFORMATE
• 2-Naphthalenecarboxylic acid, 3-amino-
• 3-amino-naphthalene-2-carboxylic acid
• A937149
• SCHEMBL197490
• BRN 0744099
• DS-12509
• FT-0614936
• EN300-17260
• F2191-0021
• 3-azanylnaphthalene-2-carboxylic acid
• beta-Naphthylamine-3-carboxylic Acid
• BIDD:GT0648
• 3-Amino-2-naphthoic acid, technical, >=80% (NT)
• Oprea1_749540
• SY049342
• CHEBI:177018
• HMS1786G14
• WLN: L66J CZ DVQ
• 3-Amino-2-naphthoic acid technical
• F20401
• 3-14-00-01341 (Beilstein Handbook Reference)
• 5959-52-4
• AKOS000120491
• EINECS 227-726-2
• NYE
• NSC37061
• CS-W005148
• MFCD00004115
• AO-801/41077418
• 3-Amino-2-naphthoric acid
• 3-Amino-2-naphthoic acid, technical grade, 80%
• 3-AMINO-2-NAPHTHOICACID
• Q27280916
• 2-Naphthoic acid, 3-amino-
• W-200451
• 3-Amino-2-naphthalenecarboxylic acid
• IV5Z0PHL5D
• HY-W005148
• NSC-37061
• 3-Aminoisonaphthoic acid
• 3-amino-2 napthoic acid
• CHEMBL1935084
• 3-amino-2-naphthoic
• BDBM50360482
• 3-AMINO-2-NAPHTHOIC ACID [MI]
• AMY25160
• J-660035
• 3-amino-2-naphthalic acid
• DTXSID8064066
• NS00015134
• GEO-00178
• UNII-IV5Z0PHL5D
• Z56899208
• DTXCID2042642
• DB-053419
• A2258
• STK372686

• MDL： MFCD00004115
• Inchi： 1S/C11H9NO2/c12-10-6-8-4-2-1-3-7(8)5-9(10)11(13)14/h1-6H,12H2,(H,13,14)
• InChI Key： XFXOLBNQYFRSLQ-UHFFFAOYSA-N
• SMILES： OC(C1C(=CC2C=CC=CC=2C=1)N)=O
• BRN： 744099

Computed Properties

• Exact Mass: 187.06300
• Monoisotopic Mass: 187.063329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 2.6

Experimental Properties

• Color/Form: Powder
• Density: 1.1963 (rough estimate)
• Melting Point: 212°C(dec.)(lit.)
• Boiling Point: 384.9°C at 760 mmHg
• Flash Point: 186.6°C
• Refractive Index: 1.4900 (estimate)
• Water Partition Coefficient: Soluble in alcohol and ether. Insoluble in water.
• PSA: 63.32000
• LogP: 2.70140
• Solubility: Soluble in ether and ethanol, slightly soluble in hot water, with green fluorescence in the solution.
• Merck: 452

3-Amino-2-naphthoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36
• RTECS：QL1400000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD8136)
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-Amino-2-naphthoic acid

Comprehensive Overview of 3-Amino-2-naphthoic acid (CAS No. 5959-52-4): Properties, Applications, and Industry Insights

3-Amino-2-naphthoic acid (CAS No. 5959-52-4) is a versatile organic compound widely recognized for its role in pharmaceutical synthesis, dye manufacturing, and advanced material research. This aromatic carboxylic acid derivative, featuring both amino and carboxylic acid functional groups, exhibits unique chemical properties that make it invaluable across multiple industries. With the growing demand for specialized intermediates in drug development and sustainable dyes, this compound has garnered significant attention in recent years.

The molecular structure of 3-Amino-2-naphthoic acid combines a naphthalene backbone with strategically positioned functional groups, enabling diverse reactivity. Researchers frequently highlight its utility in constructing heterocyclic frameworks—a critical requirement for modern pharmaceutical intermediates. Recent studies (2022–2023) emphasize its application in developing fluorescent probes for biomedical imaging, aligning with the global trend toward precision diagnostics. The compound’s solubility profile (moderate in polar solvents) and thermal stability further enhance its industrial applicability.

In the context of green chemistry, 3-Amino-2-naphthoic acid has emerged as a subject of interest due to its potential in eco-friendly dye synthesis. Textile manufacturers increasingly seek alternatives to traditional toxic dyes, and this compound’s derivatization pathways offer sustainable solutions. Notably, its derivatives are being explored for organic semiconductor applications, responding to the surge in demand for flexible electronics and OLED technologies. These developments correlate with frequent search queries such as "biocompatible dyes" and "non-toxic aromatic intermediates" across scientific databases.

Quality control of CAS No. 5959-52-4 remains a critical discussion point. Analytical techniques like HPLC purity testing and spectroscopic characterization (FT-IR, NMR) are essential to ensure batch consistency—a concern frequently raised by procurement specialists. The compound’s shelf life and storage conditions (recommended: inert atmosphere, 2–8°C) are also key considerations for industrial users, as reflected in forum discussions and technical literature.

From a commercial perspective, the global market for naphthoic acid derivatives is projected to grow at a CAGR of 5.8% (2023–2030), driven by pharmaceutical R&D investments. Patent analyses reveal escalating use of 3-Amino-2-naphthoic acid in kinase inhibitor syntheses—a hotspot in oncology drug development. This aligns with trending searches for "targeted therapy building blocks" and "high-purity aromatic acids" in chemical databases, underscoring the compound’s relevance in cutting-edge medical research.

Ongoing academic investigations explore novel catalytic methods to optimize the synthesis of 3-Amino-2-naphthoic acid, addressing cost-efficiency and yield improvement—a priority for process chemists. Recent publications (e.g., Journal of Organic Chemistry, 2023) demonstrate innovative microwave-assisted techniques that reduce reaction times by 40%, responding to industry demands for energy-efficient synthesis. Such advancements frequently appear in searches related to "green synthetic protocols" and "scalable aromatic compound production."

In material science, the compound’s chelating properties and ability to form stable metal complexes have enabled applications in corrosion inhibitors and catalytic systems. These characteristics are particularly valuable for automotive and aerospace coatings, where durability and environmental resistance are paramount. Technical forums often highlight queries about "multi-functional naphthalene derivatives"—a niche where CAS 5959-52-4 demonstrates exceptional versatility.

Regulatory compliance remains a crucial aspect for global trade of 3-Amino-2-naphthoic acid. While not classified as hazardous under major chemical inventories (e.g., REACH, TSCA), proper documentation of safety data sheets (SDS) and analytical certificates is essential for cross-border transactions. This aligns with frequent searches from quality assurance professionals seeking "certified naphthoic acid suppliers" and "analytical method validation" protocols.

The compound’s role in agrochemical research has recently expanded, with studies investigating its derivatives as potential plant growth regulators. This application taps into the growing agricultural biotechnology sector, where searches for "novel bioactive aromatics" have increased by 22% year-over-year (2023 data). Such interdisciplinary potential reinforces the importance of 5959-52-4 as a high-value chemical entity.

Future prospects for 3-Amino-2-naphthoic acid include exploration in supramolecular chemistry and nanomaterial templating—areas gaining traction in academic and industrial circles. With the rise of computational chemistry, molecular modeling studies now predict new derivative structures with enhanced electronic properties, addressing search trends for "designer aromatic systems" and "functional material precursors." This positions the compound at the forefront of next-generation material innovation.